2-(3,4-Methylenedioxyphenyl)Isonicotinic acid, 95%
Overview
Description
2-(3,4-Methylenedioxyphenyl)isonicotinic acid (MDINA) is a synthetic organic compound with a molecular formula of C11H11NO2. It belongs to the class of compounds known as isonicotinic acid derivatives, which are derivatives of isonicotinic acid. MDINA has a wide range of applications in scientific research, including biochemical and physiological studies.
Scientific Research Applications
2-(3,4-Methylenedioxyphenyl)Isonicotinic acid, 95% is widely used in scientific research, particularly in biochemical and physiological studies. It has been used in studies of the effects of drugs on the central nervous system, as well as studies of the effects of certain hormones on various physiological processes. It has also been used in studies of the effects of certain drugs on the cardiovascular system.
Mechanism of Action
2-(3,4-Methylenedioxyphenyl)Isonicotinic acid, 95% acts as an agonist at certain receptors in the central nervous system. It binds to certain receptors and activates them, resulting in an increase in the activity of certain neurotransmitters, such as dopamine and norepinephrine. This can lead to an increase in the activity of certain brain regions, such as the prefrontal cortex and the hippocampus.
Biochemical and Physiological Effects
2-(3,4-Methylenedioxyphenyl)Isonicotinic acid, 95% has been found to have a number of biochemical and physiological effects. It has been found to increase the activity of certain neurotransmitters, such as dopamine and norepinephrine, in the brain. It has also been found to increase the activity of certain hormones, such as glucocorticoids, in the body. In addition, it has been found to have an effect on the activity of certain enzymes, such as acetylcholinesterase, and has been found to have an effect on the activity of certain immune cells, such as T cells.
Advantages and Limitations for Lab Experiments
2-(3,4-Methylenedioxyphenyl)Isonicotinic acid, 95% has a number of advantages and limitations for laboratory experiments. One advantage is that it is relatively inexpensive and easy to synthesize. Additionally, it is relatively stable in aqueous solutions, making it suitable for use in a variety of laboratory experiments. One limitation is that 2-(3,4-Methylenedioxyphenyl)Isonicotinic acid, 95% is a relatively potent agonist, so it must be used with caution in laboratory experiments.
Future Directions
There are a number of potential future directions for research involving 2-(3,4-Methylenedioxyphenyl)Isonicotinic acid, 95%. One potential direction is to further investigate the effects of 2-(3,4-Methylenedioxyphenyl)Isonicotinic acid, 95% on the activity of certain hormones, such as glucocorticoids, in the body. Additionally, further research could be conducted to explore the effects of 2-(3,4-Methylenedioxyphenyl)Isonicotinic acid, 95% on the activity of certain enzymes, such as acetylcholinesterase. Furthermore, further research could be conducted to explore the effects of 2-(3,4-Methylenedioxyphenyl)Isonicotinic acid, 95% on the activity of certain immune cells, such as T cells. Finally, further research could be conducted to explore the effects of 2-(3,4-Methylenedioxyphenyl)Isonicotinic acid, 95% on the activity of certain neurotransmitters, such as dopamine and norepinephrine, in the brain.
Synthesis Methods
2-(3,4-Methylenedioxyphenyl)Isonicotinic acid, 95% can be synthesized from isonicotinic acid and 3,4-methylenedioxyphenyl bromide. The synthesis process involves reacting the isonicotinic acid with the bromide in an aqueous solution. The reaction is catalyzed by a strong base, such as sodium hydroxide, and the reaction is carried out at a temperature of about 100°C. The reaction yields a product that is 95% pure 2-(3,4-Methylenedioxyphenyl)Isonicotinic acid, 95%.
properties
IUPAC Name |
2-(1,3-benzodioxol-5-yl)pyridine-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9NO4/c15-13(16)9-3-4-14-10(5-9)8-1-2-11-12(6-8)18-7-17-11/h1-6H,7H2,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JTZNUYXTQCWINV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C3=NC=CC(=C3)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601227906 |
Source
|
| Record name | 2-(1,3-Benzodioxol-5-yl)-4-pyridinecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601227906 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Benzo[1,3]dioxol-5-yl)-isonicotinic acid | |
CAS RN |
1258627-04-1 |
Source
|
| Record name | 2-(1,3-Benzodioxol-5-yl)-4-pyridinecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1258627-04-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(1,3-Benzodioxol-5-yl)-4-pyridinecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601227906 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-[Benzo(b)thiophen-2-yl]nicotinic acid, 95%](/img/structure/B6361516.png)
